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Current Clinical Status and Basic Information
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Compound Focus: Pelitinib

CAS No.: 257933-82-7

Cat. No.: S547959

The table below summarizes the core details of Pelitinib based on recent data.

Attribute Details

Drug Type Small molecule [1]

Synonyms EKB-569, WAY-EKB-569 [1] [2]

Known Mechanisms Irreversible EGFR (ErbB1) inhibitor; HER2 antagonist; ABCB1/ABCG2

transporter modulator [1] [3] [2]

Highest Clinical Phase Phase 2 (Completed) [1]

Investigational Advanced Colorectal Adenocarcinoma; Locally Advanced Non-Small Cell
Indications Lung Carcinoma (NSCLC) [1]
Regulatory Status Investigational; not approved for clinical use [2]

Mechanism of Action and Research Applications

Primary Mechanism and Exploratory Pathways
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Pelitinib is a potent, selective, and irreversible inhibitor of the Epidermal Growth Factor Receptor
(EGFR) [4] [2]. It binds covalently to the ATP-binding site of the receptor, leading to sustained inhibition of
its tyrosine kinase activity and subsequent downstream signaling cascades like RAS-RAF-MEK-ERK and
PI3K-AKT, which are crucial for cell survival and proliferation [5] [6].

Research has revealed other significant mechanisms and potential applications:

e Modulation of ABC Transporters: Pelitinib inhibits multidrug resistance-associated transporters
ABCB1 (P-glycoprotein) and ABCG2 (BCRP). This chemosensitization effect is explored to overcome
resistance to conventional anticancer drugs and eradicate cancer stem-like cells [3] [7].

¢ Inhibition of Cancer Metastasis: Studies show pelitinib can suppress migration and invasion in
hepatocellular carcinoma (HCC) by inducing the degradation of the EMT-transcription factor Twistl
through inhibition of MAPK and Akt pathways [5].

e Biomarker for Sensitivity: The biomarker LEPRE1 regulates sensitivity to pelitinib. High LEPRE1
expression induces a cancer stem-like phenotype with upregulated ABCG2 and E-cadherin,
increasing pelitinib sensitivity as the drug counteracts ABCG2 upregulation [6].
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Pelitinib's primary mechanism involves irreversible inhibition of EGFR and its downstream pathways. It

also modulates ABCG2 transporter and is influenced by the biomarker LEPRE]1.

Drug Repurposing for Malaria
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A 2025 study explored pelitinib for antimalarial drug repurposing [8]. Researchers used the SYBR Green I
assay to test its efficacy alone and in combination with artemether (ART) and lumefantrine (LU) against

Plasmodium falciparum strains and clinical isolates.

e Experimental Protocol: The fractional inhibitory concentration (FIC50) was determined for fixed-ratio
drug combinations. Synergism (FIC50 < 1), additivity (FIC50 = 1), or antagonism (FIC50 > 1) was
evaluated [8].

¢ Key Finding: Most combinations of pelitinib with ART or LU showed antagonism (FIC50 > 1),
unlike epirubicin which showed strong synergism. This suggests pelitinib may not be a strong
candidate for antimalarial combination therapy based on this study [8].

Analytical and Pharmacokinetic Methods

A novel eco-friendly HPLC method was developed for pelitinib pharmacokinetic studies [9].

¢ Chromatographic Conditions:
o Column: Shim-pack VP-ODS C18
o Mobile Phase: Gradient elution with formic acid (0.1%, v/v) in an acetonitrile—methanol mixture
(80:20, viv)
o Flow Rate: 1.0 mL/min
o Detection: 260 nm
o Internal Standard: Levofloxacin [9]
¢ Validation: The method was validated per ICH guidelines and successfully applied to a rat
pharmacokinetic study, showing a maximum plasma concentration of 182.08 ng/mL reached after 4
hours [9].

Future Research Directions

While pelitinib's development for its original cancer indications is on hold, its future potential lies in:

e Drug Repurposing: Further investigation into new therapeutic areas, building on research like the
antimalarial study [8].

e Combination Strategies: Leveraging its ABCB1/ABCG2 inhibition properties to overcome multidrug
resistance in oncology when used with other chemotherapeutic agents [3] [7].

¢ Biomarker-Driven Therapy: Using biomarkers like LEPREL to identify patient populations most likely
to respond to pelitinib treatment [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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